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Compound of Interest

Compound Name: VL285

Cat. No.: B611696 Get Quote

This document provides crucial safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling VL285. VL285 is a chemical used in advanced

biological research, specifically as a von Hippel-Lindau (VHL) E3 ligase ligand for the

development of PROTACs (Proteolysis-Targeting Chimeras)[1]. Due to its nature as a bioactive

research chemical, stringent adherence to safety protocols is mandatory to mitigate potential

risks.

Substance Identification and Hazard Assessment
VL285 is not a single entity but can refer to several related compounds, including "(S,R,S)-

VL285 Phenol" and its conjugates like "(S,R,S)-VL285 Phenol-PEG1-piperazine hydrochloride"

[1]. The common CAS number for the parent compound is 1448188-57-5[2].

While some shipping classifications may list VL285 as "Non Hazardous For Transport," this

does not mean it is devoid of biological or chemical hazards[3]. For instance, it has a German

water hazard class (WGK) of 3, indicating it is highly hazardous to water[1]. A comprehensive

chemical safety assessment for VL285 is not readily available, which necessitates a cautious

approach assuming potential hazards based on its use as a bioactive agent[3][4].

Experimental Protocol: Risk Assessment for Handling VL285

Confirm Chemical Identity: Verify the exact form of VL285 (e.g., phenol, hydrochloride salt,

linker conjugate) and its CAS number from the supplier's documentation.
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Obtain Safety Data Sheet (SDS): Always obtain the specific SDS for the product you are

using from the manufacturer (e.g., Sigma-Aldrich, CymitQuimica)[1][3].

Evaluate Hazards: Review the SDS for all known hazards. Given its biological activity,

assume it can have potent, unknown effects. Pay attention to its solid form and solubility in

organic solvents like DMSO[2].

Assess Exposure Risk: Determine the potential for exposure. Handling the solid powder

poses an inhalation risk. Working with solutions in DMSO presents a skin absorption risk.

Select Control Measures: Based on the risk assessment, implement engineering controls

(chemical fume hood), administrative controls (Standard Operating Procedures), and the

Personal Protective Equipment (PPE) detailed below.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling VL285 in both solid and solution

forms.

Table 1: Personal Protective Equipment for VL285

PPE Category Minimum Requirement
Recommended
Specification

Eye Protection Safety Goggles
Chemical splash goggles that

meet ANSI Z87.1 standards.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves (double-gloving

recommended when handling

solutions).

Body Protection Laboratory Coat

Standard laboratory coat.

Consider a chemical-resistant

apron for large quantities.

Respiratory Protection Required for Solids

N95-rated respirator or higher

when handling the solid

powder outside of a certified

chemical fume hood.
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Operational and Disposal Plans
Operational Plan: Step-by-Step Handling

Preparation: Designate a specific area for handling VL285, preferably within a certified

chemical fume hood. Assemble all necessary equipment and PPE before starting.

Handling Solid VL285:

Always handle the solid powder within a chemical fume hood to prevent inhalation.

Use appropriate respiratory protection (e.g., N95 respirator) if a fume hood is not

available.

Use tools (spatulas, weigh boats) dedicated to this substance to avoid cross-

contamination.

Preparing Solutions:

VL285 is soluble in DMSO[2]. When preparing solutions, add the solvent to the solid

slowly to avoid splashing.

Be aware that DMSO enhances skin absorption; therefore, meticulous care must be taken

to avoid skin contact. Double-gloving is highly recommended.

Storage: Store VL285 in a tightly sealed container, protected from light, and in a freezer at

-20°C as recommended[2].

Disposal Plan:

Waste Segregation: All materials contaminated with VL285 (gloves, pipette tips, empty

containers) must be disposed of as hazardous chemical waste.

Disposal Procedure: Follow your institution's Environmental Health & Safety (EHS)

guidelines for chemical waste disposal. Do not dispose of VL285 down the drain, as it is

classified as highly hazardous to water (WGK 3)[1].
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Visualization of Safety Workflow
The following diagram outlines the logical workflow for ensuring safety when working with

VL285.
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Caption: Procedural workflow for safely handling the research chemical VL285.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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